Cas no 22479-76-1 (1-Methoxy-3-(4-nitrophenoxy)benzene)

• Product Name: 1-Methoxy-3-(4-nitrophenoxy)benzene
• CAS No: 22479-76-1
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 250850
• PubChem ID: 11265074
• Update Time: 2025-10-15

1-Methoxy-3-(4-nitrophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-3-(4-nitrophenoxy)benzene
• Benzene,1-methoxy-3-(4-nitrophenoxy)-
• LogP
• 1-methoxy-3-(4-nitrophenoxy) benzene
• AKOS022172864
• DTXSID80460562
• AKOS015964674
• AC-21011
• SCHEMBL11190066
• 22479-76-1

• Inchi： 1S/C13H11NO4/c1-17-12-3-2-4-13(9-12)18-11-7-5-10(6-8-11)14(15)16/h2-9H,1H3
• InChI Key： NUMQJEXQGBLYIU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 245.06883
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 358.7°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.588
• PSA: 61.6